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Compound of Interest

Compound Name: 3,5-Dibromobenzyl! alcohol

Cat. No.: B136262

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
3,5-Dibromobenzyl alcohol (CAS No. 145691-59-4). Adherence to these procedures is critical
to ensure laboratory safety and environmental compliance. 3,5-Dibromobenzyl alcohol is
classified as a halogenated aromatic compound and requires specific handling and disposal
methods.

Essential Safety & Handling Information

3,5-Dibromobenzyl alcohol is known to cause skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335). Appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn when
handling this compound. All handling of the solid or solutions should be conducted in a well-
ventilated area or a chemical fume hood.

Quantitative Data

The following table summarizes the key physical and chemical properties of 3,5-
Dibromobenzyl alcohol.
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Property Value Source
Molecular Formula C7HeBr20 [1112113114]
Molecular Weight 265.93 g/mol [1103114]
Physical Form Solid

Purity Typically 297% [1]
Storage Temperature Room temperature [1][3]
Solubility Slightly soluble in water. [5]

Note: Specific values for melting point, boiling point, and density for 3,5-Dibromobenzyl
alcohol are not readily available. For the structurally similar compound 2-Amino-3,5-
dibromobenzyl alcohol (CAS 50739-76-9), the melting point is 146-148°C, the boiling point is
366.3°C at 760 mmHg, and the density is 2.037 g/cm3.[6] These values should be used as
estimates only.

Step-by-Step Disposal Protocol

The proper disposal of 3,5-Dibromobenzyl alcohol follows the guidelines for halogenated
organic waste. The primary method of disposal is incineration by a licensed hazardous waste
management facility.

1. Waste Segregation:

» Crucially, never mix halogenated organic waste with non-halogenated organic waste.[7]
Doing so can create hazardous reactions and significantly increases disposal costs.

o Designate a specific, compatible, and clearly labeled waste container for "Halogenated
Organic Waste." These containers are often green.[7]

» Do not mix 3,5-Dibromobenzyl alcohol waste with other waste categories such as acids,
bases, or oxidizers.[8]

2. Waste Collection:
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Collect waste 3,5-Dibromobenzyl alcohol, including contaminated materials (e.g., gloves,
weighing paper, filter paper), in the designated halogenated waste container.

Ensure the waste container is made of a compatible material, such as polyethylene.

All commingling of halogenated solvent waste should be conducted in an operating chemical
fume hood.[8]

Keep the waste container securely closed when not in use to prevent the release of any
volatile compounds.[8]

. Labeling:
As soon as the first waste is added, affix a "Hazardous Waste" label to the container.[8]
The label must include:

The words "Hazardous Waste."

[e]

o

The full chemical name: "3,5-Dibromobenzyl alcohol" and any other halogenated
compounds in the container.

o

The approximate concentration or volume of each component.

[¢]

The associated hazards (e.g., "Irritant," "Toxic").

[¢]

The date the waste was first added.

[e]

The name and contact information of the generating laboratory or researcher.
. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

The storage area should be well-ventilated, away from sources of ignition, and separate from
incompatible materials.
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It is good practice to store the waste container in secondary containment to prevent spills.
5. Disposal Request:

When the waste container is nearly full (do not overfill), contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

Follow your institution's specific procedures for requesting a hazardous waste collection.
Accidental Spills:

 In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

» Wearing appropriate PPE, carefully collect the absorbent material and place it in the
designated halogenated waste container.

o For larger spills, evacuate the area and contact your institution's EHS or emergency
response team.

Experimental Protocols

No specific experimental protocols for the disposal of 3,5-Dibromobenzyl alcohol were
identified in the reviewed literature. The recommended disposal method is based on the
established best practices for the incineration of brominated aromatic compounds. Incineration
at high temperatures (around 1200 K) is considered a safe disposal method for halogenated
compounds to prevent the formation of toxic byproducts like dioxins and furans. During
incineration, brominated compounds can release bromine free radicals, which act as
combustion inhibitors.

Disposal Workflow Diagram
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Caption: Disposal workflow for 3,5-Dibromobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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